Cas no 1023531-95-4 (4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone)

• Product Name: 4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone
• CAS No: 1023531-95-4
• MF: C₂₂H₂₅FN₂O
• MW: 352.445109128952
• MDL: MFCD03839642
• CID: 4677060
• Update Time: 2025-07-01

4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone Chemical and Physical Properties

Names and Identifiers

• 4-(4-FLUOROPHENYL)PIPERAZINYL PHENYLCYCLOPENTYL KETONE
• [4-(4-fluorophenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone
• 1-(4-fluorophenyl)-4-(1-phenylcyclopentanecarbonyl)piperazine
• 4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone

• MDL： MFCD03839642
• Inchi： 1S/C22H25FN2O/c23-19-8-10-20(11-9-19)24-14-16-25(17-15-24)21(26)22(12-4-5-13-22)18-6-2-1-3-7-18/h1-3,6-11H,4-5,12-17H2
• InChI Key： BVGPFYXKKVCYOH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CC1)C(C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 469
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone

4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone: A Comprehensive Overview

The compound 4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone, identified by the CAS number CAS No. 1023531-95-4, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its complex structure and unique properties, has garnered attention due to its potential applications in drug discovery and development.

The molecular structure of 4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone consists of a piperazine ring fused with a fluorophenyl group, which is further connected to a cyclopentanone moiety via a ketone linkage. This arrangement imparts the molecule with a high degree of structural diversity, enabling it to interact with various biological targets. Recent studies have highlighted its ability to modulate key enzymes and receptors, making it a promising candidate for therapeutic interventions.

One of the most notable aspects of this compound is its synthesis process, which involves multi-step reactions requiring precise control over reaction conditions. Researchers have developed efficient synthetic routes to produce CAS No. 1023531-95-4 in high yields, ensuring its availability for further experimentation and analysis. These advancements have significantly contributed to the scalability of the compound's production, paving the way for large-scale studies.

In terms of biological activity, 4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone has demonstrated potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent findings indicate that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are crucial regulators of gene expression. Such findings underscore its potential as a lead compound in the development of novel anticancer therapies.

Beyond enzymatic inhibition, this compound has also shown promise in modulating receptor signaling pathways. Preclinical studies suggest that CAS No. 1023531-95-4 can interact with G-protein coupled receptors (GPCRs), which are central to numerous physiological processes. This interaction could be harnessed to design drugs targeting conditions such as inflammation and cardiovascular diseases.

The pharmacokinetic profile of 4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone has also been extensively studied, revealing favorable absorption and bioavailability characteristics. These properties are essential for ensuring that the compound can reach therapeutic concentrations in vivo, thereby enhancing its potential as a drug candidate.

In addition to its therapeutic applications, this compound has found utility in various analytical techniques due to its distinct spectroscopic properties. For example, it serves as a model compound in nuclear magnetic resonance (NMR) spectroscopy studies, aiding researchers in understanding complex molecular interactions.

The development of analogs and derivatives of CAS No. 1023531-95-4 has further expanded its applicability across different fields. By modifying specific functional groups within the molecule, scientists have been able to tailor its properties for diverse applications ranging from catalysis to materials science.

In conclusion, 4-(4-Fluorophenyl)piperazinyl phenylcyclopentyl ketone, with its unique structure and versatile properties, represents a valuable asset in contemporary chemical research. Its potential applications span across drug discovery, diagnostics, and material science, making it a subject of continued interest among researchers worldwide.